Cas no 2309466-33-7 (Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate)

Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate is a brominated pyridine derivative featuring an azocane scaffold with a hydroxyl group and a Boc-protected amine. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of the 3-bromopyridinyl moiety enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The Boc group provides stability while allowing selective deprotection for downstream modifications. The hydroxyl group offers additional derivatization potential, making this compound valuable for constructing complex heterocyclic frameworks. Its well-defined structure and functional group compatibility make it suitable for medicinal chemistry applications, including drug discovery and development.
Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate structure
2309466-33-7 structure
Product Name:Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate
CAS No:2309466-33-7
MF:C17H25BrN2O3
MW:385.296004056931
CID:6420334
PubChem ID:165778581
Update Time:2025-06-12

Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate
    • EN300-7429498
    • 2309466-33-7
    • Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate
    • Inchi: 1S/C17H25BrN2O3/c1-16(2,3)23-15(21)20-10-4-7-17(22,8-5-11-20)13-6-9-19-12-14(13)18/h6,9,12,22H,4-5,7-8,10-11H2,1-3H3
    • InChI Key: APLLVRQFFSILRR-UHFFFAOYSA-N
    • SMILES: BrC1C=NC=CC=1C1(CCCN(C(=O)OC(C)(C)C)CCC1)O

Computed Properties

  • Exact Mass: 384.10486g/mol
  • Monoisotopic Mass: 384.10486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.7Ų

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Additional information on Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate

Introduction to Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate (CAS No: 2309466-33-7)

Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate, with the CAS number 2309466-33-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery.

The molecular structure of Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate consists of a complex arrangement of functional groups, including a tert-butyl ester group, a hydroxyl group, and a brominated pyridine ring. These features contribute to its unique chemical properties and potential applications in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases. The compound Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate has been studied for its potential role in inhibiting specific enzymes and receptors involved in pathological processes. Its molecular framework allows for selective interactions with biological targets, which is crucial for developing effective and safe pharmaceuticals.

One of the most compelling aspects of Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate is its ability to modulate key signaling pathways associated with inflammation, cancer, and neurodegenerative disorders. Recent studies have demonstrated that this compound can interact with proteins such as kinases and transcription factors, leading to altered cellular responses. These findings suggest that it may serve as a lead compound for the development of new drugs targeting these conditions.

The synthesis of Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of high-performance chromatography and spectroscopic techniques allows for thorough characterization of the compound, confirming its structural integrity.

Pharmaceutical companies and academic research institutions are increasingly exploring the potential of Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate in preclinical studies. These investigations aim to evaluate its efficacy, toxicity profile, and pharmacokinetic properties. Preliminary results indicate that the compound exhibits favorable bioavailability and minimal side effects, making it a promising candidate for further development.

The role of computational chemistry in the study of Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at the atomic level. This information is crucial for designing derivatives with enhanced potency and selectivity. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce experimental costs.

In conclusion, Tert-butyl 5-(3-bromopyridin-4-yl)-5-hydroxyazocane-1-carboxylate (CAS No: 2309466-33-7) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its potential, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity.

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